Cas no 61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

61607-80-5 structure
Product Name:2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
CAS No:61607-80-5
Molecular Formula:C12H12N2S2
Molecular Weight:248.367079734802
CID:473016
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
- 2H-Benzimidazole-2-thione, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
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- InChIKey: AOSXCNJQBIBZNW-UHFFFAOYSA-N
- Inchi: 1S/C12H12N2S2/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
- SMILES: C1(=S)N(C2=CCSCC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 248.04436
Experimental Properties
- PSA: 15.27
- Boiling Point: 414.7±55.0 °C(Predicted)
- Melting Point: 222.5 °C(Solv: methanol (67-56-1))
- pka: 11.21±0.30(Predicted)
- Density: 1.40±0.1 g/cm3(Predicted)
2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Related Literature
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Qin-De Liu,Ruiyao Wang,Suning Wang Dalton Trans., 2004, 2073-2079
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Alisha Rani,Gurjaspreet Singh,Akshpreet Singh,Ubair Maqbool,Gurpreet Kaur,Jandeep Singh RSC Adv., 2020,10, 5610-5635
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Preety Vatsyayan,Christian Iffelsberger,Carmen C. Mayorga-Martinez,Frank-Michael Matysik Anal. Methods, 2016,8, 6847-6855
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I-Peng Chen,Stefan Henning,Alexandra Faust,Petra Boukamp,Beate Volkmer,Rüdiger Greinert Photochem. Photobiol. Sci., 2012,11, 180-190
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M. A. K. Yousaf Shah,Yuzheng Lu,Naveed Mushtaq,Muhammad Yousaf,Sajid Rauf,Peter D. Lund,Bin Zhu Sustainable Energy Fuels, 2022,6, 3794-3805
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Hiroshi Tanaka,Sho Yamaguchi,Jun-ichiro Jo,Ichio Aoki,Yasuhiko Tabata,Takashi Takahashi RSC Adv., 2014,4, 7561-7565
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Celine B. Santiago,Jing-Yao Guo,Matthew S. Sigman Chem. Sci., 2018,9, 2398-2412
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Dongju Zhang,R. Q. Zhang J. Mater. Chem., 2005,15, 3034-3038
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Ying Bu,Hai-Xing Xu,Xin Li,Wen-Jin Xu,Yi-xia Yin,Hong-lian Dai,Xiao-bin Wang,Zhi-Jun Huang,Pei-Hu Xu RSC Adv., 2018,8, 10806-10817
61607-80-5 (2H-Benzimidazole-2-thione,1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-) Related Products
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